N,N-dibenzyl-6-cyclopropyl-1-isopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: N,N-dibenzyl-6-cyclopropyl-3-methyl-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C28H30N4O/c1-19(2)32-27-26(20(3)30-32)24(16-25(29-27)23-14-15-23)28(33)31(17-21-10-6-4-7-11-21)18-22-12-8-5-9-13-22/h4-13,16,19,23H,14-15,17-18H2,1-3H3
• InChI Key: ZBWIOBCLSLRADG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3CC3)C(=O)N(CC4=CC=CC=C4)CC5=CC=CC=C5)C(C)C
• Molecular Formula: C28H30N4O
• Molecular Weight: 438.6 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives is often complex, involving multiple steps to introduce various functional groups and achieve desired structural characteristics. For example, one study discusses the synthesis of a related compound through a multi-step process starting from basic precursors, demonstrating the intricate nature of synthesizing these molecules (Wang et al., 2013). Another approach to synthesis involves using enaminones as precursors to generate novel pyrazolo[1,5-a]pyrimidine and isoxazole derivatives, highlighting the versatility and breadth of synthetic strategies employed in creating complex pyrazolo[3,4-b]pyridine structures (Al-Omran & El-Khair, 2005).

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-b]pyridine derivatives is characterized by the presence of multiple functional groups and a core heterocyclic framework, which contribute to their unique chemical behavior. Structural elucidation techniques, including NMR and X-ray diffraction, are crucial in confirming the configurations, conformations, and overall molecular geometry of these compounds. Such detailed structural analyses enable a deeper understanding of their reactivity and interaction with biological targets (Charris-Molina et al., 2017).

Chemical Reactions and Properties

Pyrazolo[3,4-b]pyridine derivatives undergo various chemical reactions, reflecting their reactivity and potential for functionalization. These reactions include cycloadditions, nucleophilic substitutions, and palladium-catalyzed aminocarbonylations, which further diversify their chemical repertoire and enhance their utility in synthetic chemistry and potential applications in materials science and pharmaceuticals (Keating & Alam, 2021).

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to N,N-dibenzyl-6-cyclopropyl-1-isopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide involve complex chemical reactions to create novel derivatives. For instance, synthesis techniques such as the Friedländer condensation are utilized to generate pyrazolo[3,4-b]pyridine derivatives, showcasing the versatility of these compounds in forming new chemical entities with potential antimicrobial activities (Panda, Karmakar, & Jena, 2011). Such synthetic routes offer pathways for creating a diverse array of derivatives from the base structure, indicating a broad field of application in drug discovery and chemical research.

Biological Evaluation

The biological evaluation of these compounds, particularly in the context of antimicrobial and anticancer activities, is a significant area of interest. Studies have shown that derivatives of pyrazolo[3,4-b]pyridine exhibit moderate to good antibacterial activity against various bacterial strains, demonstrating the potential of these compounds in the development of new antimicrobial agents (Nohara et al., 1985). Additionally, pyrazolopyrimidines have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, highlighting the therapeutic potential of these molecules in treating cancer and inflammatory diseases (Rahmouni et al., 2016).

Theoretical Studies

Theoretical and computational studies on pyrazolo[3,4-b]pyridine derivatives provide insights into their chemical properties and potential interactions with biological targets. Density Functional Theory (DFT) calculations, for example, help in understanding the electronic structure and reactivity of these compounds, which is crucial for designing molecules with desired biological activities (Al-Amiery et al., 2012).